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Compound of Interest

Compound Name: Proheptazine

Cat. No.: B10784879

For Immediate Implementation by Authorized Laboratory Personnel

This document provides essential procedural guidance for the proper and compliant disposal of
proheptazine, a Schedule | opioid analgesic. Adherence to these procedures is mandatory to
ensure the safety of laboratory personnel and the public, prevent diversion, and maintain strict
compliance with the U.S. Drug Enforcement Administration (DEA) regulations. Proheptazine is
classified as a Schedule | controlled substance, indicating a high potential for abuse and no
currently accepted medical use in the United States.[1] As such, its disposal is highly regulated
and must be handled with the utmost security and diligence.

Regulatory Framework and Core Principles

The disposal of Schedule | controlled substances is governed by the DEA under Title 21 Code
of Federal Regulations (CFR), Part 1317. The fundamental principle is that a DEA registrant is
responsible for the controlled substance from acquisition to final disposition. Researchers and
laboratories are not permitted to directly dispose of Schedule | substances (e.qg., via flushing,
incineration in a standard laboratory furnace, or mixing with other chemical waste). The only
permissible method of disposal for expired, unwanted, or non-recyclable controlled substances
is through a DEA-registered "reverse distributor."[2][3][4]

A reverse distributor is an entity registered with the DEA to acquire controlled substances from
another registrant for the purpose of returning them to the manufacturer or, more commonly for
Schedule | substances, for arranging their secure and compliant destruction.[3][5][6]
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Pre-Disposal Handling and Storage

Prior to disposal, proheptazine must be securely stored in accordance with DEA regulations
for Schedule | substances. This entails storage in a substantially constructed, locked cabinet or
safe. Access must be strictly limited to authorized personnel.

While specific chemical stability data for proheptazine is not widely available, information on
the related compound, pethidine, suggests that it is stable at room temperature but should be
protected from light.[1][7] Synthetic opioids are generally stable in water and decompose at
high temperatures.[3][8] Therefore, it is prudent to store proheptazine in a tightly sealed, light-
resistant container at room temperature, away from heat sources.

Personal Protective Equipment (PPE) during handling should include:
o Gloves: Nitrile gloves are recommended.
o Eye Protection: Safety glasses with side shields or safety goggles.

e Lab Coat: A standard laboratory coat should be worn.

Step-by-Step Disposal Procedure
The following is a step-by-step guide for the compliant disposal of proheptazine:

Step 1: Identification and Segregation

« Identify all containers of proheptazine designated for disposal. This includes expired,
surplus, or non-specification material.

o Segregate these materials from the active inventory of controlled substances.
o Update your inventory records to reflect that these materials are awaiting disposal.
Step 2: Engage a DEA-Registered Reverse Distributor

o Contact a DEA-registered reverse distributor that is authorized to handle Schedule |
substances. A list of registered reverse distributors may be available from your institution's
Environmental Health and Safety (EHS) department or through the DEA.
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» Establish a service agreement with the reverse distributor. They will provide specific
instructions on their procedures for packaging, shipping, and documentation.[3][5]

Step 3: Documentation - DEA Form 222

o Because proheptazine is a Schedule | substance, its transfer to a reverse distributor must
be documented on a DEA Form 222 (Official Order Form for Schedule | and Il Controlled
Substances).[2][8]

e The researcher or laboratory (the registrant) will initiate the DEA Form 222 to the reverse
distributor.

e The form must be filled out completely and accurately, detailing the substance, quantity, and
other required information.

Step 4: Packaging and Transfer

o Package the proheptazine for transfer according to the specific instructions provided by the
reverse distributor. This will typically involve placing the material in a secure, sealed
container.

» Arrange for the transfer of the material to the reverse distributor. This may be via a secure
courier service arranged by the reverse distributor or by direct pickup.[4]

Step 5: Documentation - DEA Form 41
e The reverse distributor is responsible for the ultimate destruction of the controlled substance.

 After destruction, the reverse distributor will document this on a DEA Form 41 (Registrant
Record of Controlled Substances Destroyed).[1][7][9]

o The reverse distributor should provide you with a copy of the completed DEA Form 41 or a
certificate of destruction. This document serves as proof that the substance has been
compliantly destroyed.

Step 6: Record Keeping
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e Maintain all records related to the disposal of proheptazine for a minimum of two years. This
includes:

o A copy of the completed DEA Form 222 used to transfer the substance to the reverse
distributor.

o The copy of the DEA Form 41 or certificate of destruction provided by the reverse
distributor.

o Your internal inventory records showing the final disposition of the proheptazine.[9]

Data Presentation: Key DEA Forms for Proheptazine

Disposal

Purpose in
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Mandatory Visualization: Proheptazine Disposal
Workflow
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Proheptazine Disposal Workflow for DEA Registrants
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Caption: Compliant disposal workflow for proheptazine.

Disclaimer: This document provides a summary of the proper disposal procedures for
proheptazine based on current U.S. DEA regulations. It is not a substitute for a thorough
review of the applicable regulations and guidance from the DEA and your institution's EHS
department. Always consult with your institution's compliance officer and the selected reverse
distributor to ensure full compliance with all federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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